saframycin Mx1
saframycin Mx1
Brand Name:
Vulcanchem
CAS No.:
113036-78-5
VCID:
VC0053643
InChI:
InChI=1S/C29H38N4O9/c1-10-21(34)13-8-14-19-17-18(22(35)11(2)26(41-6)24(17)37)27(42-7)20(32(19)4)29(39)33(14)15(9-31-28(38)12(3)30)16(13)23(36)25(10)40-5/h12,14-15,19-20,27,29,35,37,39H,8-9,30H2,1-7H3,(H,31,38)/t12-,14-,15-,19+,20+,27-,29-/m0/s1
SMILES:
CC1=C(C2=C(C3C4CC5=C(C(N4C(C(C2OC)N3C)O)CNC(=O)C(C)N)C(=O)C(=C(C5=O)C)OC)C(=C1OC)O)O
Molecular Formula:
C29H38N4O9
Molecular Weight:
586.6 g/mol
saframycin Mx1
CAS No.: 113036-78-5
Main Products
VCID: VC0053643
Molecular Formula: C29H38N4O9
Molecular Weight: 586.6 g/mol
| CAS No. | 113036-78-5 |
|---|---|
| Product Name | saframycin Mx1 |
| Molecular Formula | C29H38N4O9 |
| Molecular Weight | 586.6 g/mol |
| IUPAC Name | (2S)-2-amino-N-[[(1S,2S,10R,12S,13R,14S)-12,16,19-trihydroxy-7,14,18-trimethoxy-6,17,21-trimethyl-5,8-dioxo-11,21-diazapentacyclo[11.7.1.02,11.04,9.015,20]henicosa-4(9),6,15(20),16,18-pentaen-10-yl]methyl]propanamide |
| Standard InChI | InChI=1S/C29H38N4O9/c1-10-21(34)13-8-14-19-17-18(22(35)11(2)26(41-6)24(17)37)27(42-7)20(32(19)4)29(39)33(14)15(9-31-28(38)12(3)30)16(13)23(36)25(10)40-5/h12,14-15,19-20,27,29,35,37,39H,8-9,30H2,1-7H3,(H,31,38)/t12-,14-,15-,19+,20+,27-,29-/m0/s1 |
| Standard InChIKey | QSLZNGPMBOCIAZ-QSNGQZDXSA-N |
| Isomeric SMILES | CC1=C(C2=C([C@H]3[C@@H]4CC5=C([C@@H](N4[C@H]([C@@H]([C@H]2OC)N3C)O)CNC(=O)[C@H](C)N)C(=O)C(=C(C5=O)C)OC)C(=C1OC)O)O |
| SMILES | CC1=C(C2=C(C3C4CC5=C(C(N4C(C(C2OC)N3C)O)CNC(=O)C(C)N)C(=O)C(=C(C5=O)C)OC)C(=C1OC)O)O |
| Canonical SMILES | CC1=C(C2=C(C3C4CC5=C(C(N4C(C(C2OC)N3C)O)CNC(=O)C(C)N)C(=O)C(=C(C5=O)C)OC)C(=C1OC)O)O |
| Synonyms | saframycin Mx1 |
| PubChem Compound | 3036879 |
| Last Modified | Nov 11 2021 |
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